Cas no 2060062-03-3 (4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride)

4-Bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride is a versatile heterocyclic sulfonyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride group facilitates efficient coupling reactions, enabling the introduction of sulfonamide functionalities into target molecules. The bromo substituent enhances its utility in further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl group on the triazole ring contributes to improved solubility and stability in organic solvents. This compound is particularly valuable in the development of biologically active compounds, including agrochemicals and medicinal agents, due to its dual reactivity and structural modularity. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride structure
2060062-03-3 structure
Product Name:4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
CAS No:2060062-03-3
MF:C4H5BrClN3O2S
MW:274.52339720726
MDL:MFCD30501254
CID:5222435
PubChem ID:125458814
Update Time:2025-06-08

4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-ethyltriazole-4-sulfonyl chloride
    • 4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
    • MDL: MFCD30501254
    • Inchi: 1S/C4H5BrClN3O2S/c1-2-9-4(12(6,10)11)3(5)7-8-9/h2H2,1H3
    • InChI Key: ZJJIIYUBXGHMMD-UHFFFAOYSA-N
    • SMILES: N1(CC)C(S(Cl)(=O)=O)=C(Br)N=N1

4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01035401-1g
4-Bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3 95%
1g
¥6755.0 2023-03-11
Enamine
EN300-340807-0.05g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
0.05g
$707.0 2023-09-03
Enamine
EN300-340807-0.1g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
0.1g
$741.0 2023-09-03
Enamine
EN300-340807-0.25g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
0.25g
$774.0 2023-09-03
Enamine
EN300-340807-0.5g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
0.5g
$809.0 2023-09-03
Enamine
EN300-340807-1.0g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
1g
$0.0 2023-06-07
Enamine
EN300-340807-2.5g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
2.5g
$1650.0 2023-09-03
Enamine
EN300-340807-5.0g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
5.0g
$3935.0 2023-02-23
Enamine
EN300-340807-10.0g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
10.0g
$5837.0 2023-02-23
Enamine
EN300-340807-1g
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
2060062-03-3
1g
$842.0 2023-09-03
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent